Cas no 1806433-10-2 (2-Bromo-1-(4-ethoxy-3-(methylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-ethoxy-3-(methylthio)phenyl)propan-1-one
• CAS No: 1806433-10-2
• MF: C₁₂H₁₅BrO₂S
• MW: 303.21530175209
• CID: 4976646
• Update Time: 2025-10-22

2-Bromo-1-(4-ethoxy-3-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-ethoxy-3-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C12H15BrO2S/c1-4-15-10-6-5-9(7-11(10)16-3)12(14)8(2)13/h5-8H,4H2,1-3H3
• InChI Key： VPVJILWOPLHKMO-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(C=1)SC)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• XLogP3: 3.6
• Topological Polar Surface Area: 51.6

Additional information on 2-Bromo-1-(4-ethoxy-3-(methylthio)phenyl)propan-1-one

2-Bromo-1-(4-Ethoxy-3-(Methylthio)Phenyl)Propan-1-One: A Comprehensive Overview

2-Bromo-1-(4-Ethoxy-3-(Methylthio)Phenyl)Propan-1-One, also known by its CAS number CAS No. 1806433-10-2, is a complex organic compound with a unique structure that has garnered attention in various fields of chemical research. This compound belongs to the class of ketones, specifically featuring a bromine atom at the second position of the propanone chain and a substituted phenyl group at the first position. The phenyl group is further substituted with an ethoxy group at the para position and a methylthio group at the meta position, making it a highly functionalized aromatic system.

The structure of this compound is intriguing due to the presence of multiple functional groups, each contributing to its chemical reactivity and potential applications. The bromine atom introduces electrophilic properties, while the ethoxy and methylthio groups provide electron-donating effects through resonance and inductive effects, respectively. These features make 2-Bromo-1-(4-Ethoxy-3-(Methylthio)Phenyl)Propan-1-One a versatile molecule for various synthetic transformations.

Recent studies have highlighted the importance of such compounds in medicinal chemistry, particularly in drug design and development. The combination of a brominated propanone moiety with a substituted phenyl ring offers potential for bioisosteric replacements and pharmacophore modeling. For instance, researchers have explored the use of similar structures in designing inhibitors for kinase enzymes, which are critical targets in cancer therapy.

In addition to its medicinal applications, this compound has shown promise in materials science. The unique electronic properties imparted by the substituents on the phenyl ring make it a candidate for use in organic electronics, such as semiconducting materials or components in light-emitting diodes (LEDs). Recent advancements in this area have demonstrated how such molecules can enhance device performance by tuning their electronic characteristics.

The synthesis of CAS No. 1806433-10-2 involves multi-step organic reactions, often employing techniques like Friedel-Crafts alkylation or substitution reactions to introduce the desired substituents onto the aromatic ring. The precise control of reaction conditions is crucial to achieve high yields and purity, which are essential for both research and industrial applications.

From an environmental standpoint, understanding the degradation pathways of such compounds is vital to assess their ecological impact. Recent research has focused on photodegradation mechanisms under UV light, revealing that the bromine atom plays a significant role in determining the compound's stability under environmental conditions.

In conclusion, 2-Bromo-1-(4-Ethoxy-3-(Methylthio)Phenyl)Propan-1-One represents a fascinating example of how complex organic molecules can be tailored for diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, underscores its importance as a valuable tool in modern chemical research.